[3-benzyl-1-(4H-thieno[3,2-b]pyrrol-5-ylcarbonyl)piperidin-3-yl]methanol

• IUPAC Name: [3-benzyl-3-(hydroxymethyl)piperidin-1-yl]-(4H-thieno[3,2-b]pyrrol-5-yl)methanone
• InChI: InChI=1S/C20H22N2O2S/c23-14-20(12-15-5-2-1-3-6-15)8-4-9-22(13-20)19(24)17-11-18-16(21-17)7-10-25-18/h1-3,5-7,10-11,21,23H,4,8-9,12-14H2
• InChI Key: WFCXTQJUSIRIDA-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)C2=CC3=C(N2)C=CS3)(CC4=CC=CC=C4)CO
• Molecular Formula: C20H22N2O2S
• Molecular Weight: 354.5 g/mol

Description

[3-benzyl-1-(4H-thieno[3,2-b]pyrrol-5-ylcarbonyl)piperidin-3-yl]methanol is a chemical compound that has gained significant attention in the scientific research community due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of [3-benzyl-1-(4H-thieno[3,2-b]pyrrol-5-ylcarbonyl)piperidin-3-yl]methanol involves the inhibition of pro-inflammatory cytokines and oxidative stress. The compound has been found to modulate the activity of various enzymes and signaling pathways involved in inflammation and oxidative stress. It has also been found to regulate the expression of genes involved in cell survival and apoptosis.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines such as TNF-α and IL-6. The compound has also been found to increase the activity of antioxidant enzymes such as superoxide dismutase and catalase. In addition, it has been found to improve cognitive function and memory in animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of [3-benzyl-1-(4H-thieno[3,2-b]pyrrol-5-ylcarbonyl)piperidin-3-yl]methanol is its high potency and specificity. The compound has been found to have a low toxicity profile and is well tolerated in animal models. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research on [3-benzyl-1-(4H-thieno[3,2-b]pyrrol-5-ylcarbonyl)piperidin-3-yl]methanol. One potential direction is to investigate its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Another potential direction is to investigate its potential use in the treatment of cancer, cardiovascular diseases, and diabetes. Further research is also needed to optimize the synthesis method of the compound and to improve its solubility in water.

Synthesis Methods

The synthesis of [3-benzyl-1-(4H-thieno[3,2-b]pyrrol-5-ylcarbonyl)piperidin-3-yl]methanol involves the reaction of 3-benzylpiperidine with 4H-thieno[3,2-b]pyrrole-5-carboxylic acid followed by reduction with borane-THF. The final product is obtained after the reaction with paraformaldehyde and sodium borohydride. This synthesis method has been optimized to obtain high yields and purity of the compound.

Scientific Research Applications

[3-benzyl-1-(4H-thieno[3,2-b]pyrrol-5-ylcarbonyl)piperidin-3-yl]methanol has been extensively studied for its potential therapeutic applications. It has been found to have anti-inflammatory, antioxidant, and neuroprotective properties. The compound has been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. It has also been investigated for its potential use in the treatment of cancer, cardiovascular diseases, and diabetes.